5,5-dimethyl-1,3-cyclohexanedione 1-[N-(4-methylphenyl)thiosemicarbazone]

• IUPAC Name: 1-[(Z)-(3,3-dimethyl-5-oxocyclohexylidene)amino]-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C16H21N3OS/c1-11-4-6-12(7-5-11)17-15(21)19-18-13-8-14(20)10-16(2,3)9-13/h4-7H,8-10H2,1-3H3,(H2,17,19,21)/b18-13+
• InChI Key: IKNMRNGKEIRLFC-QGOAFFKASA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NN=C2CC(=O)CC(C2)(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=S)N/N=C/2\CC(=O)CC(C2)(C)C
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

5,5-Dimethyl-1,3-cyclohexanedione, also known as Dimedone, is a cyclic diketone and a derivative of 1,3-cyclohexanedione. It is a white solid that is soluble in water, as well as ethanol and methanol.

Synthesis Analysis

Dimedone is used as a highly sensitive and very specific reagent for the determination of aldehydes. It is advantageous as it is environmentally friendly, gives high yields, and has a simple workup procedure.

Molecular Structure Analysis

The molecular formula of Dimedone is C8H12O2 and its molecular weight is 140.1797. The IUPAC Standard InChI is InChI=1S/C8H12O2/c1-8(2)4-6(9)3-7(10)5-8/h3-5H2,1-2H3.

Chemical Reactions Analysis

Dimedone may be used in a condensation reaction with an aromatic aldehyde in ethylene glycol. It may also be used in trace analysis of aldehydes by HPLC.

Physical And Chemical Properties Analysis

Dimedone is a white solid that is soluble in water, ethanol, and methanol. It has a melting point of 146-148 °C (lit.).

Safety and Hazards

While specific safety and hazard information for Dimedone was not found in the sources, it is generally recommended to handle chemicals with appropriate personal protective equipment, including dust masks, eyeshields, and gloves.